Cas no 2228416-92-8 (2-methyl-4-(quinolin-7-yl)butanoic acid)

• Product Name: 2-methyl-4-(quinolin-7-yl)butanoic acid
• CAS No: 2228416-92-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6601644
• PubChem ID: 165683289
• Update Time: 2025-06-09

2-methyl-4-(quinolin-7-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(quinolin-7-yl)butanoic acid
• EN300-1758755
• 2228416-92-8

• Inchi： 1S/C14H15NO2/c1-10(14(16)17)4-5-11-6-7-12-3-2-8-15-13(12)9-11/h2-3,6-10H,4-5H2,1H3,(H,16,17)
• InChI Key： MOGCWPJFIMTGHK-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-4-(quinolin-7-yl)butanoic acid

Introduction to 2-methyl-4-(quinolin-7-yl)butanoic acid (CAS No: 2228416-92-8)

2-methyl-4-(quinolin-7-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228416-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a butanoic acid backbone with a quinoline moiety, presents intriguing possibilities for its applications in medicinal chemistry and drug discovery. The presence of both the quinoline ring system and the carboxylic acid functional group makes it a versatile scaffold for designing novel bioactive molecules.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied and utilized in therapeutic interventions due to their ability to interact with various biological targets. In contrast, the butanoic acid moiety introduces a hydrophobic side chain that can influence the solubility, pharmacokinetics, and metabolic stability of the molecule. The combination of these two structural elements in 2-methyl-4-(quinolin-7-yl)butanoic acid suggests potential applications in developing targeted therapies for complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have indicated that the quinoline ring can act as a key pharmacophore for binding to enzymes and receptors involved in disease pathways. For instance, derivatives of quinoline have been shown to inhibit kinases and other enzymes implicated in cancer progression. The carboxylic acid group in 2-methyl-4-(quinolin-7-yl)butanoic acid further enhances its potential as a drug candidate by allowing for salt formation, which can improve oral bioavailability and pharmacological properties.

In the realm of drug development, the synthesis of 2-methyl-4-(quinolin-7-yl)butanoic acid has been optimized using modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations have been employed to construct the desired molecular framework with high precision. These synthetic approaches not only ensure high yields but also allow for modifications at various positions along the molecular structure, enabling fine-tuning of biological activity. The compound’s versatility as a building block has made it valuable in medicinal chemistry libraries used for high-throughput screening (HTS) of potential drug candidates.

The pharmacological profile of 2-methyl-4-(quinolin-7-yl)butanoic acid has been explored through both in vitro and in vivo studies. Preliminary data suggest that this compound exhibits promising activity against certain cancer cell lines, possibly by modulating signaling pathways associated with tumor growth and metastasis. Additionally, its interaction with microsomal enzymes has been investigated to assess its metabolic stability and potential for drug-drug interactions. These studies are crucial for understanding how the compound behaves within biological systems and for guiding its further development into a clinical candidate.

One of the most compelling aspects of 2-methyl-4-(quinolin-7-yl)butanoic acid is its potential as a precursor for more complex derivatives. By appending different functional groups or linking it to other bioactive moieties, researchers can generate novel compounds with enhanced or tailored properties. This flexibility makes it an attractive candidate for structure-based drug design (SBDD), where computational models are used to predict how modifications will affect binding affinity and efficacy. Such an approach has revolutionized drug discovery in recent years, leading to the development of several breakthrough therapies.

The synthesis of 2-methyl-4-(quinolin-7-yl)butanoic acid also aligns with green chemistry principles, emphasizing sustainable methodologies that minimize waste and hazardous reagents. Recent reports highlight the use of catalytic systems that enhance reaction efficiency while reducing environmental impact. These advancements are critical for ensuring that pharmaceutical research remains both innovative and environmentally responsible.

In conclusion, 2-methyl-4-(quinolin-7-yl)butanoic acid (CAS No: 2228416-92-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable asset in drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in developing next-generation medicines.